Europium nitride

• CAS: 12020-58-5
• Molecular Formula: EuN
• Molecular Weight: 165.97 g/mol
• SMILES: N#[Eu]
• InChI: InChI=1S/Eu.N
• InChIKey: PSBUJOCDKOWAGJ-UHFFFAOYSA-N

Ferromagnetic semiconductor research often struggles with stoichiometric control in rare-earth nitrides. Europium nitride (EuN) addresses this through tunable Eu²⁺/Eu³⁺ charge states. • Sub-stoichiometric EuN (15-20% Eu²⁺) orders ferromagnetically at 120 K-50 K above GdN-cutting liquid helium use in cryogenic spin injection. • Mn₄N-EuN catalysts achieve 25× higher NH₃ synthesis rates vs. neat EuN via [Eu-N-Mn] active sites. • Narrow 0.97 eV band gap enables distinct heterostructure band offsets. • Supplied at ≥99.9% purity (metals basis) with custom stoichiometry options.

Europium Nitride Procurement Baseline

Europium nitride (EuN, CAS 12020-58-5) is a binary rare-earth nitride belonging to the lanthanide mononitride series. It crystallizes in the rock-salt (NaCl) structure with a lattice parameter a = 501.779(6) pm [1]. EuN is recognized as a narrow-band-gap ferromagnetic semiconductor that lies near the metal-insulator boundary, with an experimentally determined optical band gap of 0.97±0.05 eV [2]. The compound is distinguished by the coexistence of Eu³⁺ (non-magnetic, J=0 ground state) and Eu²⁺ (magnetic, 4f⁷ configuration) charge states, enabling tunable magnetic and electronic properties through stoichiometry control [3].

• [1] B. J. Ruck, Do Le Binh, et al. Phys. Rev. Lett. 111, 167206 (2013). View Source
• [2] M. Azeem. Optical Properties of Rare Earth Nitrides, PhD Thesis, Victoria University of Wellington (2013). View Source
• [3] J. F. McNulty, B. J. Ruck, H. J. Trodahl. Novel magnetism, superconductivity, and spintronics potential in rare earth nitrides, 41st Annual Condensed Matter and Materials Meeting, Wagga Wagga, Australia (2017), INIS RN 49089728. View Source

Why Europium Nitride Cannot Be Replaced

Within the rare-earth nitride (REN) series, substitution of EuN with nominally similar compounds such as GdN, SmN, or YbN yields fundamentally different material behavior. Stoichiometric Eu³⁺N is intrinsically non-magnetic (J=0 ground state), whereas Gd³⁺N is a robust spin-only ferromagnet (~70 K Tc) and Sm³⁺N exhibits near-zero net magnetic moment (~0.03 μB) due to spin-orbit cancellation [1]. Furthermore, sub-stoichiometric EuN containing Eu²⁺ becomes ferromagnetic with a Curie temperature above 100 K—a doping-induced transition not replicated in GdN or SmN [2]. EuN also displays a narrower optical band gap (0.97±0.05 eV) compared to SmN (1.30±0.1 eV) and paramagnetic GdN (1.30±0.05 eV) [3]. Generic substitution therefore compromises both the magnetic switching behavior and the electronic band alignment required for targeted applications.

• [1] J. F. McNulty, B. J. Ruck, H. J. Trodahl. Novel magnetism, superconductivity, and spintronics potential in rare earth nitrides, 41st Annual Condensed Matter and Materials Meeting, Wagga Wagga, Australia (2017), INIS RN 49089728. View Source
• [2] Do Le Binh, B. J. Ruck, F. Natali, H. Warring, et al. Phys. Rev. Lett. 111, 167206 (2013). View Source
• [3] M. Azeem. Optical Properties of Rare Earth Nitrides, PhD Thesis, Victoria University of Wellington (2013). View Source

Europium Nitride Comparative Evidence

Curie Temperature: EuN vs GdN

Sub-stoichiometric EuN with Eu²⁺ concentrations near 15–20% exhibits a ferromagnetic Curie temperature as high as 120 K. This exceeds the Curie temperature of GdN (~70 K) under comparable conditions [1]. Unlike GdN, stoichiometric Eu³⁺N is non-magnetic (J=0), enabling a unique magnetic switching capability via nitrogen vacancy engineering that is not available in GdN [2]. The ferromagnetism is intrinsic to the EuN host, as confirmed by correlated polarization of Eu³⁺ following Eu²⁺ [3].

Evidence Dimension	Ferromagnetic Curie temperature (Tc)
Target Compound Data	120 K (sub-stoichiometric EuN with ~15–20% Eu²⁺)
Comparator Or Baseline	GdN: ~70 K
Quantified Difference	EuN Tc exceeds GdN Tc by approximately 50 K (71% higher)
Conditions	Thin films; magnetic characterization via SQUID magnetometry; sub-stoichiometric EuN with nitrogen vacancies

Why This Matters

Higher Curie temperature enables operation at elevated cryogenic temperatures, reducing cooling overhead in spintronic device architectures.

• [1] Do Le Binh, B. J. Ruck, F. Natali, H. Warring, et al. Phys. Rev. Lett. 111, 167206 (2013). View Source
• [2] J. F. McNulty, B. J. Ruck, H. J. Trodahl. Novel magnetism, superconductivity, and spintronics potential in rare earth nitrides, 41st Annual Condensed Matter and Materials Meeting, Wagga Wagga, Australia (2017), INIS RN 49089728. View Source
• [3] Do Le Binh, B. J. Ruck, F. Natali, H. Warring, et al. Phys. Rev. Lett. 111, 167206 (2013). View Source

Optical Band Gap: EuN vs SmN

The experimentally determined optical band gap of EuN is 0.97±0.05 eV, as measured from transmission and reflection spectra on polycrystalline thin films [1]. This value is narrower than SmN (1.30±0.1 eV) and paramagnetic GdN (1.30±0.05 eV), and distinct from DyN (1.20±0.05 eV) [2]. QSGW theoretical calculations confirm a direct band gap at the X-point of approximately 0.9 eV, with EuN lying near the metal-insulator boundary where the empty Eu 4f multiplet sits close to the Fermi level [3].

Evidence Dimension	Optical band gap (eV)
Target Compound Data	0.97±0.05 eV
Comparator Or Baseline	SmN: 1.30±0.1 eV; GdN (paramagnetic): 1.30±0.05 eV; DyN: 1.20±0.05 eV
Quantified Difference	EuN band gap is ~0.33 eV smaller than SmN and GdN (25% narrower)
Conditions	Polycrystalline thin films grown by thermal evaporation in UHV; FTIR and UV/Vis spectroscopy; photon energy range 0.5–5.5 eV

Why This Matters

Narrower band gap of EuN enables distinct heterojunction band offsets when interfaced with other rare-earth nitrides, critical for designing tunnel barriers and spin injectors.

• [1] M. Azeem. Optical Properties of Rare Earth Nitrides, PhD Thesis, Victoria University of Wellington (2013). View Source
• [2] M. Azeem. Optical Properties of Rare Earth Nitrides, PhD Thesis, Victoria University of Wellington (2013). View Source
• [3] M. Azeem, et al. Electronic structure of EuN: Growth, spectroscopy, and theory, Phys. Rev. B 84, 235120 (2011). View Source

Ammonia Synthesis: EuN-Mn₄N Synergy

In catalytic ammonia synthesis, the synergy between manganese nitride (Mn₄N) and europium nitride (EuN) yields an ammonia synthesis rate that is 41 times higher than neat Mn₄N and 25 times higher than neat EuN [1]. The enhancement is attributed to [Eu-N-Mn] interfacial species that play a pivotal role in N₂ activation. Compositing Mn₄N with other rare-earth nitrides such as LaN, PrN, and CeN also enhances activity, though the patent priority (CNIPA 202311567625.1) specifically identifies the Mn₄N-EuN combination as a notable catalyst system [2].

Evidence Dimension	Ammonia synthesis rate (relative to neat components)
Target Compound Data	Mn₄N-EuN composite: 41× higher than neat Mn₄N; 25× higher than neat EuN
Comparator Or Baseline	Neat Mn₄N (baseline 1.0); neat EuN (baseline 1.0)
Quantified Difference	41-fold enhancement over neat Mn₄N; 25-fold enhancement over neat EuN
Conditions	Ammonia synthesis under mild conditions; catalyst composition and reaction conditions per iScience (2024) Vol. 27, 110858

Why This Matters

The 25- to 41-fold activity enhancement demonstrates that EuN is not merely a diluent but an essential co-catalyst component, justifying its procurement for advanced nitride-based ammonia synthesis catalyst development.

• [1] J. Wang, L. Liu, R. Li, S. Wang, X. Ju, T. He, J. Guo, P. Chen. Highly active manganese nitride-europium nitride catalyst for ammonia synthesis, iScience 27(9), 110858 (2024). View Source
• [2] J. Wang, L. Liu, R. Li, S. Wang, X. Ju, T. He, J. Guo, P. Chen. Highly active manganese nitride-europium nitride catalyst for ammonia synthesis, iScience 27(9), 110858 (2024); Patent Application CN 202311567625.1. View Source

Spectral Shift Absorber: EuN vs GdN

In the SAIRS fast-spectrum space reactor design, europium nitride (¹⁵¹EuN) added as a spectral shift absorber to the UN fuel at 9 atom% loading enabled a reactor and shield mass of 908.98 kg, representing a mass savings of 143.16 kg compared to the rhenium (Re) base-case design [1]. Under the same loading conditions, ¹⁵⁵GdN addition at 12 atom% yielded a reactor and shield mass of 951.20 kg, a savings of 100.94 kg over the base-case [2]. Both absorbers required increased UN fuel enrichment (from 83.5% to a maximum of 94%) to compensate for parasitic neutron absorption [3].

Evidence Dimension	Reactor and shield mass savings versus rhenium base-case
Target Compound Data	908.98 kg total mass; 143.16 kg savings (9 atom% ¹⁵¹EuN in UN fuel)
Comparator Or Baseline	¹⁵⁵GdN (12 atom%): 951.20 kg total mass; 100.94 kg savings; Re base-case: 1,052.14 kg
Quantified Difference	EuN design yields additional 42.22 kg mass savings (42% greater reduction) versus GdN design
Conditions	SAIRS heat-pipe space reactor; fast neutron spectrum; nitride additive to UN fuel; submersion criticality safety analysis

Why This Matters

EuN provides superior neutronic efficiency per unit mass compared to GdN, enabling lighter reactor designs—a critical procurement consideration for aerospace nuclear power applications.

• [1] J. C. King, M. S. El-Genk. Effects of Gadolinium and Europium on the Design and Submersion Criticality of a Fast Spectrum Space Reactor, INIS Report, 2005, RN 36073407. View Source
• [2] J. C. King, M. S. El-Genk. Effects of Gadolinium and Europium on the Design and Submersion Criticality of a Fast Spectrum Space Reactor, INIS Report, 2005, RN 36073407. View Source
• [3] J. C. King, M. S. El-Genk. Effects of Gadolinium and Europium on the Design and Submersion Criticality of a Fast Spectrum Space Reactor, INIS Report, 2005, RN 36073407. View Source

Nanocrystalline Surface Area: EuN vs YbN

Nanocrystalline EuN prepared by thermal decomposition of Eu(NH₂)₂ at 573 K yields a surface area of 107 m² g⁻¹, compared to 146 m² g⁻¹ for YbN prepared from Yb(NH₂)₂ at 773 K [1]. Both EuN and YbN readily absorb ammonia at room temperature upon contact with 0–4.67 kPa NH₃, with the absorbed ammonia existing in both surface-adsorbed and lattice-incorporated forms [2]. The lower decomposition temperature required for EuN (573 K vs 773 K for YbN) indicates greater synthetic accessibility under milder thermal conditions [3].

Evidence Dimension	Surface area (BET) and thermal decomposition temperature
Target Compound Data	107 m² g⁻¹; decomposition at 573 K
Comparator Or Baseline	YbN: 146 m² g⁻¹; decomposition at 773 K
Quantified Difference	EuN surface area is 27% lower than YbN; decomposition temperature is 200 K lower (26% reduction)
Conditions	Thermal decomposition of amide precursors; BET surface area measurement; TPD and XRD characterization

Why This Matters

Lower decomposition temperature reduces synthesis energy input, while moderate surface area combined with high ammonia uptake capacity positions EuN as a viable candidate for gas-sensing and ammonia-storage applications.

• [1] H. Imamura, et al. Preparation and properties of nanocrystalline ytterbium and europium nitride (YbN and EuN), J. Alloys Compd. 418, 251–254 (2006). View Source
• [2] H. Imamura, et al. Preparation and characteristics of various rare earth nitrides, J. Alloys Compd. 451, 467–469 (2008). View Source
• [3] H. Imamura, et al. Preparation and properties of nanocrystalline ytterbium and europium nitride (YbN and EuN), J. Alloys Compd. 418, 251–254 (2006). View Source

Epitaxial Growth: EuN vs Other Rare-Earth Nitrides

In contrast to other rare-earth nitrides (e.g., GdN, SmN, DyN) which can be grown epitaxially using thermal evaporation of the rare-earth metal in a nitrogen atmosphere, successful epitaxial growth of EuN films requires an activated nitrogen source [1]. This distinct growth requirement stems from the thermodynamic stability of the Eu²⁺/Eu³⁺ redox couple and the lower reactivity of Eu metal with molecular N₂. X-ray spectroscopy confirms that as-grown EuN films contain predominantly Eu³⁺ with a small, variable quantity of Eu²⁺ associated with nitrogen vacancies [2].

Evidence Dimension	Epitaxial growth requirement
Target Compound Data	Activated nitrogen source required
Comparator Or Baseline	GdN, SmN, DyN: thermal evaporation with N₂ sufficient
Quantified Difference	Qualitative difference in growth methodology (activated nitrogen source mandatory for EuN)
Conditions	Ultra-high vacuum epitaxial growth; synchrotron XAS/XES characterization

Why This Matters

Procurement and thin-film device fabrication planning must account for the additional activated nitrogen source requirement unique to EuN among the rare-earth nitride series.

• [1] M. Azeem, et al. Electronic structure of EuN: Growth, spectroscopy, and theory, Phys. Rev. B 84, 235120 (2011). View Source
• [2] M. Azeem, et al. Electronic structure of EuN: Growth, spectroscopy, and theory, Phys. Rev. B 84, 235120 (2011). View Source

Europium Nitride Application Scenarios

Spin Injectors and Magnetic Tunnel Junctions

Sub-stoichiometric EuN thin films with controlled Eu²⁺ content (15–20%) achieve ferromagnetic ordering at 120 K, a 50 K advantage over GdN. This higher Curie temperature enables spin injection at cryogenic temperatures with reduced liquid helium consumption [1]. The intrinsic non-magnetic nature of stoichiometric Eu³⁺N further permits magnetic switching via nitrogen vacancy engineering, a tunability not achievable with GdN or SmN [2].

Advanced Ammonia Synthesis Catalysts

Mn₄N-EuN composite catalysts deliver ammonia synthesis rates 25× higher than neat EuN and 41× higher than neat Mn₄N under mild conditions [1]. The [Eu-N-Mn] interfacial species identified as the active site makes EuN an essential co-catalyst component for next-generation nitride catalyst development, as reflected in pending patent protection (CNIPA 202311567625.1) [2].

Spectral Shift Absorbers in Space Reactor Fuels

Addition of 9 atom% ¹⁵¹EuN to UN fuel in the SAIRS fast-spectrum reactor reduces total reactor and shield mass by 143.16 kg compared to the rhenium base-case, outperforming ¹⁵⁵GdN (100.94 kg savings at 12 atom% loading) [1]. The superior neutronic efficiency per unit mass directly translates to launch mass reduction for aerospace nuclear power systems [2].

Epitaxial Heterostructures for Optoelectronic Devices

The 0.97±0.05 eV optical band gap of EuN, which is approximately 0.33 eV narrower than SmN and GdN, provides distinct band offsets when integrated into rare-earth nitride heterostructures [1]. The proximity of the empty Eu 4f multiplet to the Fermi level offers additional tunability of electronic states [2], enabling band-engineered device architectures including spin-filtering barriers and quantum well structures.

• [1] Do Le Binh, B. J. Ruck, F. Natali, H. Warring, et al. Phys. Rev. Lett. 111, 167206 (2013). View Source
• [2] J. F. McNulty, B. J. Ruck, H. J. Trodahl. Novel magnetism, superconductivity, and spintronics potential in rare earth nitrides, 41st Annual Condensed Matter and Materials Meeting, Wagga Wagga, Australia (2017), INIS RN 49089728. View Source
• [3] J. Wang, L. Liu, R. Li, S. Wang, X. Ju, T. He, J. Guo, P. Chen. Highly active manganese nitride-europium nitride catalyst for ammonia synthesis, iScience 27(9), 110858 (2024). View Source
• [4] J. C. King, M. S. El-Genk. Effects of Gadolinium and Europium on the Design and Submersion Criticality of a Fast Spectrum Space Reactor, INIS Report, 2005, RN 36073407. View Source
• [5] M. Azeem. Optical Properties of Rare Earth Nitrides, PhD Thesis, Victoria University of Wellington (2013). View Source
• [6] M. Azeem, et al. Electronic structure of EuN: Growth, spectroscopy, and theory, Phys. Rev. B 84, 235120 (2011). View Source